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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and executing field trials

to evaluate the efficacy of Dichlobentiazox, a systemic acquired resistance (SAR) inducer, for

the control of key diseases in rice. The protocols outlined below are based on established

principles of fungicide field testing and are intended to ensure the generation of robust and

reliable data.

Introduction to Dichlobentiazox
Dichlobentiazox is a novel fungicide developed by Kumiai Chemical Industry, introduced in

2016.[1][2] It belongs to the isothiazole class of fungicides and its primary mode of action is the

induction of systemic acquired resistance (SAR) in plants.[3] This mechanism enhances the

plant's own defense systems to protect against a broad spectrum of pathogens.

Target Diseases in Rice:

Rice Blast (Magnaporthe oryzae)[1][2]

Brown Spot (Cochliobolus miyabeanus)

Bacterial Leaf Blight (Xanthomonas oryzae pv. oryzae)

Bacterial Grain Rot (Burkholderia glumae)
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Experimental Design for Field Trials
A well-designed field trial is crucial for obtaining statistically valid results. The following

experimental design is recommended for Dichlobentiazox efficacy trials.

Site Selection
Choose a uniform field with a known history of the target disease (e.g., rice blast or brown

spot) to ensure adequate disease pressure.

The site should be representative of the local rice-growing conditions.

Avoid areas with significant variations in soil type, drainage, or topography.

Experimental Layout
Randomized Complete Block Design (RCBD): This design is recommended to minimize the

effects of field variability.

Replications: A minimum of three to four replications for each treatment is essential for

statistical validity.[4]

Plot Size: The size of individual plots will depend on the available land and equipment. A

typical plot size for rice fungicide trials is between 10 to 50 square meters.

Buffer Zones: Establish buffer zones around the experimental area and between plots to

minimize spray drift and inter-plot interference.

Treatments
A comprehensive trial should include the following treatments:

T1: Untreated Control (UTC): This plot receives no fungicide application and serves as a

baseline for disease development.

T2: Vehicle Control: This plot is treated with the formulation excipients without the active

ingredient to account for any effects of the formulation itself.
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T3-T5: Dichlobentiazox Treatments: Include at least two to three different application rates

of Dichlobentiazox to determine the optimal dosage.

T6: Positive Control (Standard Fungicide): Include a currently recommended and effective

fungicide for the target disease as a benchmark for comparison.

Experimental Protocols
Dichlobentiazox Formulation and Preparation

Formulation: While specific commercial formulations may vary, a common formulation is a

Suspension Concentrate (SC). For the purpose of these protocols, we will assume a

Dichlobentiazox 10% SC formulation.

Preparation of Spray Solution:

Calibrate the sprayer to ensure accurate and uniform application.

Fill the spray tank with half the required volume of water.

Begin agitation and add the calculated amount of Dichlobentiazox 10% SC to the tank.

Add the remaining water to the tank while maintaining agitation.

Continue agitation throughout the spraying process to ensure the solution remains

uniformly mixed.

Application Methods and Timing
Dichlobentiazox can be applied both as a nursery box treatment and as a foliar spray.

Nursery Box Application:

Timing: Apply to rice seedlings in the nursery box before transplanting.[1][2]

Protocol:

Prepare the Dichlobentiazox solution as described in section 3.1.
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Evenly drench the soil in the nursery boxes with the solution.

Ensure thorough coverage of the soil to allow for root uptake and systemic translocation

of the active ingredient.

Foliar Application:

Timing for Rice Blast:

Preventative: The first application should be made at the late boot stage to 10%

heading, with a second application at 50-75% heading for maximum suppression of

neck and panicle blast.[5]

Curative: If leaf blast symptoms are present, an earlier application may be necessary.

Timing for Brown Spot:

Applications are typically recommended between the booting and heading stages of rice

development.[6]

Protocol:

Use a calibrated backpack sprayer or a boom sprayer for uniform application.

Ensure thorough coverage of the rice foliage, including the undersides of leaves.

Spray to the point of runoff, but avoid excessive application that could lead to soil

contamination.

Data Collection and Assessment
Regular and systematic data collection is critical for evaluating the efficacy of Dichlobentiazox.

Disease Severity Assessment
Rice Blast:

Assess disease severity using the Standard Evaluation System (SES) for rice, which

employs a 0-9 scale (Table 1).[5][7]
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Assessments should be made at multiple time points (e.g., 7, 14, and 21 days after

application) and at the late milk or early dough stage for final evaluation.

For each plot, randomly select 10-20 hills and assess the disease severity on the upper

three leaves and the panicles.

Brown Spot:

Visually assess the percentage of leaf area affected by brown spot lesions on the flag leaf

and the leaf below it.

A 0-9 rating scale, similar to that for rice blast, can be adapted for brown spot assessment.

Phytotoxicity Assessment
Observe and record any signs of phytotoxicity in the treated plots at each disease

assessment interval.

Use a 0-10 rating scale where 0 = no phytotoxicity and 10 = complete plant death.

Yield Data
At crop maturity, harvest the grain from a pre-defined net plot area within each plot to avoid

edge effects.

Record the total grain weight per plot.

Determine the moisture content of the grain and adjust the yield to a standard moisture

percentage (e.g., 14%).

Calculate the yield in tonnes per hectare (t/ha).

Data Presentation
Summarize all quantitative data in clearly structured tables to facilitate comparison between

treatments.

Table 1: Standard Evaluation System (SES) for Rice Blast Severity
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Score Symptoms

0 No lesions observed.

1 Small brown specks of pinhead size.

2

Small roundish to slightly elongated, necrotic

gray spots, about 1-2 mm in diameter, with a

distinct brown margin.

3

Lesion type is the same as in score 2, but a

significant number of lesions are on the upper

leaves.

4
Typical susceptible blast lesions, 1-2 cm long,

affecting less than 2% of the leaf area.

5
Typical blast lesions affecting 2-10% of the leaf

area.

6
Typical blast lesions affecting 11-25% of the leaf

area.

7
Typical blast lesions affecting 26-50% of the leaf

area.

8
Typical blast lesions affecting 51-75% of the leaf

area and many leaves are dead.

9 More than 75% of the leaf area affected.

Table 2: Efficacy of Dichlobentiazox on Rice Blast Severity and Yield (Example Data)
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Treatment
Application
Rate (g a.i./ha)

Mean Disease
Severity (0-9
Scale)

Percent
Disease
Control (%)

Yield (t/ha)

Untreated

Control
- 7.5 - 4.2

Vehicle Control - 7.4 1.3 4.3

Dichlobentiazox 100 3.2 57.3 6.1

Dichlobentiazox 150 2.5 66.7 6.8

Standard

Fungicide
[Insert Rate] 2.8 62.7 6.5

Statistical Analysis
The collected data should be subjected to Analysis of Variance (ANOVA) to determine if

there are statistically significant differences between the treatment means.

If the ANOVA shows a significant F-value, a post-hoc mean separation test, such as

Duncan's Multiple Range Test (DMRT) or Tukey's Honestly Significant Difference (HSD) test,

should be performed to compare the treatment means.

For SAR inducers like Dichlobentiazox, it is important to consider the time required for the

induction of resistance. Therefore, analyzing the disease progress over time (e.g., using Area

Under the Disease Progress Curve - AUDPC) can provide valuable insights.
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Caption: Dichlobentiazox Mode of Action Pathway.
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Caption: Dichlobentiazox Field Trial Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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